Cas no 2229415-56-7 (4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol)
4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol Chemical and Physical Properties
Names and Identifiers
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- 4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol
- 4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol
- 2229415-56-7
- EN300-1981438
-
- Inchi: 1S/C10H14ClNO2/c1-10(2,6-14-12)7-3-4-9(13)8(11)5-7/h3-5,13H,6,12H2,1-2H3
- InChI Key: ZYMPFKXAMZNPHO-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C)(C)CON)O
Computed Properties
- Exact Mass: 215.0713064g/mol
- Monoisotopic Mass: 215.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.5Ų
4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1981438-0.05g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 0.05g |
$1224.0 | 2023-09-16 | ||
| Enamine | EN300-1981438-0.1g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 0.1g |
$1283.0 | 2023-09-16 | ||
| Enamine | EN300-1981438-0.25g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 0.25g |
$1341.0 | 2023-09-16 | ||
| Enamine | EN300-1981438-0.5g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 0.5g |
$1399.0 | 2023-09-16 | ||
| Enamine | EN300-1981438-1.0g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 1g |
$1458.0 | 2023-05-31 | ||
| Enamine | EN300-1981438-2.5g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 2.5g |
$2856.0 | 2023-09-16 | ||
| Enamine | EN300-1981438-5.0g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 5g |
$4226.0 | 2023-05-31 | ||
| Enamine | EN300-1981438-10.0g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 10g |
$6266.0 | 2023-05-31 | ||
| Enamine | EN300-1981438-1g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 1g |
$1458.0 | 2023-09-16 | ||
| Enamine | EN300-1981438-5g |
4-[1-(aminooxy)-2-methylpropan-2-yl]-2-chlorophenol |
2229415-56-7 | 5g |
$4226.0 | 2023-09-16 |
4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol
Research Brief on 4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol (CAS: 2229415-56-7): Recent Advances and Applications
In recent years, the compound 4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol (CAS: 2229415-56-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive agent in drug development.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol, highlighting its efficient production through a multi-step organic synthesis process. The research emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also identified key intermediates, including the use of 2229415-56-7 as a precursor, which has opened new avenues for scalable production.
Another significant breakthrough was reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024), where the compound demonstrated potent inhibitory effects against specific bacterial strains. The study revealed that 4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol acts by disrupting bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. This finding suggests its potential as a novel antibacterial agent, particularly in addressing antibiotic-resistant pathogens.
Further investigations into the compound's pharmacokinetics and toxicology profiles were conducted by a research team at the National Institute of Health (NIH). Their preliminary data, presented at the 2024 American Chemical Society conference, indicated favorable absorption and distribution properties in animal models. However, the team also noted the need for additional studies to assess long-term safety and efficacy before clinical trials can be initiated.
In addition to its antibacterial properties, recent in vitro studies have explored the compound's potential in cancer therapy. A paper in Molecular Cancer Therapeutics (2023) reported that 4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol exhibited selective cytotoxicity against certain cancer cell lines, particularly those with high oxidative stress levels. The researchers proposed that the compound's aminooxy moiety plays a critical role in its pro-apoptotic effects, warranting further investigation into its molecular targets.
Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications and formulation strategies to enhance its therapeutic index. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.
In conclusion, 4-1-(aminooxy)-2-methylpropan-2-yl-2-chlorophenol (CAS: 2229415-56-7) represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its unique chemical properties and diverse biological activities make it a subject of ongoing research, with potential applications ranging from infectious diseases to oncology. Future studies will be crucial in fully elucidating its mechanisms and advancing its development into therapeutic agents.
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